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Compound of Interest

Compound Name: Suberanilic Acid

Cat. No.: B029135

Technical Guide: Suberanilic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Suberanilic acid, also known by its systematic name 8-0x0-8-(phenylamino)octanoic acid, is a
key chemical intermediate in the synthesis of potent histone deacetylase (HDAC) inhibitors,
most notably Suberoylanilide Hydroxamic Acid (SAHA), an FDA-approved anticancer agent.[1]
This guide provides an in-depth overview of the chemical properties, synthesis, and biological
relevance of suberanilic acid, tailored for professionals in research and drug development.

Chemical and Physical Properties

Suberanilic acid is a solid compound with the molecular formula C14H19NOs.[2][3] A summary
of its key quantitative data is presented in the table below.
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Property Value Reference(s)
CAS Number 149648-52-2 [2][3]
Molecular Formula C14H19NOs3 [2][3]
Molecular Weight 249.31 g/mol [2]

Melting Point 123 °C [2]

Physical Form Solid [3]

Synthesis of Suberanilic Acid

A detailed experimental protocol for the synthesis of suberanilic acid from suberic acid is
provided below.

Experimental Protocol: Synthesis of 8-0x0-8-
(phenylamino)octanoic acid

Materials:

Suberic acid

Acetic anhydride

Tetrahydrofuran (THF)

Aniline

Procedure:

o Formation of Suberic Anhydride: Reflux 5.0 g (28.8 mmol) of suberic acid in 10 mL of acetic
anhydride for 1 hour.

¢ Removal of Excess Acetic Anhydride: Evaporate the excess acetic anhydride from the
reaction mixture.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemical-suppliers.eu/enp/octanoic-acid-oxo-phenylamino-PX108059
https://cymitquimica.com/products/IN-DA001LWE/octanoic-acid-8-oxo-8-phenylamino/
https://www.chemical-suppliers.eu/enp/octanoic-acid-oxo-phenylamino-PX108059
https://cymitquimica.com/products/IN-DA001LWE/octanoic-acid-8-oxo-8-phenylamino/
https://www.chemical-suppliers.eu/enp/octanoic-acid-oxo-phenylamino-PX108059
https://www.chemical-suppliers.eu/enp/octanoic-acid-oxo-phenylamino-PX108059
https://cymitquimica.com/products/IN-DA001LWE/octanoic-acid-8-oxo-8-phenylamino/
https://www.benchchem.com/product/b029135?utm_src=pdf-body
https://www.benchchem.com/product/b029135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Recrystallization: Recrystallize the resulting residue from acetonitrile to yield purified suberic
anhydride.

e Amidation: Dissolve 1.0 g (6.4 mmol) of the purified suberic anhydride in 10 mL of THF.
 To this solution, add 0.6 mL (6.4 mmol) of aniline.

« Stir the reaction mixture for 30 minutes at room temperature to yield 8-oxo-8-
(phenylamino)octanoic acid (suberanilic acid).[1]

Biological Significance and Signhaling Pathway

Suberanilic acid serves as a crucial precursor in the synthesis of Suberoylanilide Hydroxamic
Acid (SAHA), a well-established histone deacetylase (HDAC) inhibitor. HDACs are a class of
enzymes that play a critical role in the epigenetic regulation of gene expression by removing
acetyl groups from lysine residues on histones. The inhibition of HDACs leads to
hyperacetylation of histones, resulting in a more relaxed chromatin structure and the
transcriptional activation of genes, including tumor suppressor genes. This mechanism is
central to the anticancer effects of SAHA.[4][5]

The signaling pathway of HDAC inhibition leading to cell cycle arrest and apoptosis is depicted
below.
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HDAC Inhibition Pathway

Experimental Workflow: Synthesis of SAHA from
Suberanilic Acid

The following diagram illustrates the experimental workflow for the synthesis of Suberoylanilide
Hydroxamic Acid (SAHA) starting from suberanilic acid. This process typically involves the
conversion of the carboxylic acid group of suberanilic acid into a hydroxamic acid.
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Synthesis of SAHA from Suberanilic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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